Cas no 824-62-4 (Bicyclo2.2.1heptane-2-carboxylic Acid)

Bicyclo2.2.1heptane-2-carboxylic Acid structure
824-62-4 structure
Product Name:Bicyclo2.2.1heptane-2-carboxylic Acid
CAS No:824-62-4
Molecular Formula:C8H12O2
Molecular Weight:140.179682731628
MDL:MFCD19237255
CID:39995
PubChem ID:79113

Bicyclo2.2.1heptane-2-carboxylic Acid Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2-carboxylic acid
    • Norbornane-2-carboxylic acid
    • C8H12O2
    • predominantly endo isomer
    • 2.5-Methylen-hexahydrobenzoesaeure
    • 2-NORBORNANECARBOXYLIC ACID
    • 2-norbornylcarboxylic acid
    • Einecs 212-532-2
    • 2-Norbornanecarboxylic acid (6CI, 7CI, 8CI)
    • 2-Norcamphanecarboxylic acid (4CI)
    • 934-29-2
    • 2-Norbornanecarboxylic acid, endo-
    • (2S)-Norbornane-2-carboxylicacid
    • ENDO-BICYCLO(2.2.1)HEPTANE-2-CARBOXYLIC A CID
    • NSC152331
    • NSC-152331
    • AB86378
    • Bicyclo[2.2.1]heptane-2-carboxylicacid
    • Bicyclo(2,2,1)heptane-2-carboxylic acid
    • NoName_413
    • AB86072
    • SY157619
    • AKOS016874856
    • 2-Norcamphanecarboxylic acid
    • NS00042876
    • NCIOpen2_001057
    • (1R,2R,4S)-bicyclo[2.2.1]heptane-2-carboxylic acid
    • 2-norbornane carboxylic acid
    • MFCD00167749
    • SCHEMBL108141
    • AKOS001175785
    • PB48233
    • PS-4221
    • AM807074
    • 2-norbornanecarboxlic acid
    • Bicyclo[2.2.1]heptane-2-carboxylic acid, endo-
    • NSC 152331
    • Bicyclo(2.2.1)heptane-2-carboxylic acid, endo-
    • STR06793
    • DTXSID90901315
    • AB86124
    • EN300-15401
    • Bicyclo(2.2.1)heptane-2-carboxylic acid
    • 824-62-4
    • bicyclo[2.2.1]heptane-2-carboxylic acid;Bicyclo[2.2.1]heptane-2-carboxylic acid
    • endo-Bicyclo(2.2.1)heptane-2-carboxylic acid
    • CS-W016458
    • Z147433488
    • FT-0622956
    • A849093
    • STK430693
    • (1S,4R)-norbornane-2-carboxylic acid
    • (1R,2S,4S)-rel-norbornane-2-carboxylic acid
    • DB-393463
    • exo-Norbornane-2-carboxylic acid
    • MDL: MFCD19237255
    • InChIKey: JESWDXIHOJGWBP-UHFFFAOYSA-N
    • Inchi: 1S/C8H12O2/c9-8(10)7-4-5-1-2-6(7)3-5/h5-7H,1-4H2,(H,9,10)
    • SMILES: O=C(C1C2CC(CC2)C1)O
    • BRN: 2042631

Computed Properties

  • Exact Mass: 140.08400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 140.084
  • Heavy Atom Count: 10
  • Complexity: 165
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • LogP: 1.50720
  • PSA: 37.30000
  • Refractive Index: 1.4855
  • Water Partition Coefficient: Insoluble in water.
  • Boiling Point: 134-136°C 16mm
  • Melting Point: 40°C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C
  • Flash Point: >100°C
  • Color/Form: Not determined
  • Solubility: Not determined
  • Density: 1.193

Bicyclo2.2.1heptane-2-carboxylic Acid Security Information

Bicyclo2.2.1heptane-2-carboxylic Acid Customs Data

  • HS CODE:2916209090
  • Customs Data:

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Bicyclo2.2.1heptane-2-carboxylic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003TR2-1g
Bicyclo[2.2.1]heptane-2-carboxylic acid
824-62-4 95%
1g
$173.00 2025-02-20
A2B Chem LLC
AB77726-1g
Bicyclo[2.2.1]heptane-2-carboxylic acid
824-62-4 98%
1g
$6.00 2024-04-19
Aaron
AR003TZE-1g
Bicyclo[2.2.1]heptane-2-carboxylic acid
824-62-4 95%
1g
$4.00 2025-01-22
Advanced ChemBlocks
P44646-1G
(1S,4R)-bicyclo[2.2.1]heptane-2-carboxylic acid
824-62-4 97%
1G
$195 2023-09-15
Apollo Scientific
OR22442-1g
Bicyclo[2.2.1]heptane-2-carboxylic acid
824-62-4 95%
1g
£15.00 2025-02-19
Chemenu
CM202300-10g
Bicyclo[2.2.1]heptane-2-carboxylic acid
824-62-4 95%
10g
$262 2021-08-04
Enamine
EN300-15401-0.05g
bicyclo[2.2.1]heptane-2-carboxylic acid
824-62-4 95%
0.05g
$19.0 2023-05-03
eNovation Chemicals LLC
Y1006290-1G
norbornane-2-carboxylic acid
824-62-4 97%
1G
$170 2022-06-08
TRC
B591730-50mg
Bicyclo[2.2.1]heptane-2-carboxylic Acid
824-62-4
50mg
$ 50.00 2022-06-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L08439-5g
Norbornane-2-carboxylic acid, 98%, predominantly endo isomer
824-62-4 98%
5g
¥1262.00 2023-03-01

Bicyclo2.2.1heptane-2-carboxylic Acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrazine hydrate (1:1) Catalysts: Nickel dichloride Solvents: Water ;  rt → 60 °C; 60 °C; 4 h, 60 °C; cooled
1.2 Reagents: Sulfuric acid Solvents: Water
Reference
Colloid and nanodimensional catalysts in organic synthesis: I. Investigation of hydrogenation selectivity of unsaturated compounds with hydrazine hydrate and aluminum hydride
Popov, Yu. V.; et al, Russian Journal of General Chemistry, 2014, 84(3), 444-448

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: (SP-5-12)-[N2,N6-Bis(1,1-dimethylethyl)-2,6-pyridinedimethanamine-κN1,κN2,κN6]di… Solvents: Toluene ;  16 h, 140 °C; 140 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Cobalt-Catalyzed Acceptorless Dehydrogenation of Alcohols to Carboxylate Salts and Hydrogen
Pradhan, Deepak Ranjan; et al, Organic Letters, 2020, 22(5), 1852-1857

Synthetic Circuit 3

Reaction Conditions
Reference
Bicyclo[3.2.2]non-1-ene: matrix isolation and spectroscopic characterization of a moderately strained bridgehead olefin
Gudipati, Murthy S.; et al, Journal of Organic Chemistry, 1993, 58(14), 3668-74

Synthetic Circuit 4

Reaction Conditions
1.1 Solvents: Water
Reference
High-pressure studies. 28. cis-Diazenes. Pressure effects on their thermal deazatization and isomerization reactions
Neuman, Robert C. Jr.; et al, Journal of Organic Chemistry, 1990, 55(15), 4564-8

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Hydroquinone ;  180 °C
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
1.3 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
Palladium/Norbornene-Catalyzed Direct Vicinal Di-Carbo-Functionalization of Indoles: Reaction Development and Mechanistic Study
Liu, Xin; et al, Angewandte Chemie, 2023, 62(43),

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Boron trifluoride Solvents: Water
Reference
Synthesis of carbonic acids of the bicycloheptane and tricyclodecane series
Koch, Herbert; et al, Justus Liebigs Annalen der Chemie, 1960, 638, 111-21

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: 9-BBN dimer Solvents: 2-Methyltetrahydrofuran ;  24 h, rt → 70 °C
1.2 Catalysts: Sodium tert-butoxide ,  Cuprous iodide ,  1H-Imidazolium, 1,3-bis[2,6-bis(1-methylethyl)phenyl]-, chloride (1:1) Solvents: 2-Methyltetrahydrofuran ;  30 min, 20 °C
1.3 Reagents: Cesium fluoride ;  24 h, 120 °C
1.4 Reagents: Sodium bicarbonate Solvents: Water ;  basified
1.5 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Exploration of New Biomass-Derived Solvents: Application to Carboxylation Reactions
Gevorgyan, Ashot ; et al, ChemSusChem, 2020, 13(8), 2080-2088

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
Palladium/Norbornene-Catalyzed Direct Vicinal Di-Carbo-Functionalization of Indoles: Reaction Development and Mechanistic Study
Liu, Xin; et al, Angewandte Chemie, 2023, 62(43),

Synthetic Circuit 9

Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
Preparation of geometrically isomeric Grignard reagents and the stereochemical courses of their reactions
Jensen, Frederick R.; et al, Journal of the American Chemical Society, 1966, 88(14), 3437-8

Synthetic Circuit 10

Reaction Conditions
Reference
Z-Selective Olefin Synthesis via Iron-Catalyzed Reductive Coupling of Alkyl Halides with Terminal Arylalkynes
Cheung, Chi Wai; et al, Journal of the American Chemical Society, 2015, 137(15), 4932-4935

Bicyclo2.2.1heptane-2-carboxylic Acid Raw materials

Bicyclo2.2.1heptane-2-carboxylic Acid Preparation Products

Bicyclo2.2.1heptane-2-carboxylic Acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:824-62-4)
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Shanghai Acmec Biochemical Co.,Ltd
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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SHANG HAI JI XIANG Biotechnology Co., Ltd.
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(CAS:824-62-4)
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Email:1791635336@qq.com

Bicyclo2.2.1heptane-2-carboxylic Acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:824-62-4)Bicyclo2.2.1heptane-2-carboxylic Acid
A849093
Purity:99%
Quantity:100g
Price($):374.0